Cas no 2228339-20-4 (methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate)

Methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate is a fluorinated aromatic β-keto ester with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a chloro-difluorophenyl moiety and a reactive β-keto ester group, makes it a versatile intermediate for constructing complex heterocycles and fine chemicals. The electron-withdrawing fluorine and chlorine substituents enhance reactivity in nucleophilic substitution and condensation reactions. This compound is particularly valuable in the synthesis of biologically active molecules due to its ability to introduce both aromatic and carbonyl functionalities in a single step. High purity and stability under standard conditions ensure consistent performance in synthetic workflows.

methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate structure

2228339-20-4 structure

Product Name:methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate

CAS No:2228339-20-4

MF:C₁₀H₇ClF₂O₃

MW:248.610589265823

CID:6259289

PubChem ID:165701414

Update Time:2025-05-19

methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate
- 2228339-20-4
- EN300-1993608
- Inchi： 1S/C10H7ClF2O3/c1-16-8(15)4-7(14)9-5(12)2-3-6(13)10(9)11/h2-3H,4H2,1H3
- InChI Key： VBOVRCIRUXGULX-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C(CC(=O)OC)=O)F)F

Computed Properties

Exact Mass: 248.0051781g/mol
Monoisotopic Mass: 248.0051781g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 43.4Å²

methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1993608-0.05g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	0.05g	$732.0	2023-09-16
Enamine	EN300-1993608-0.1g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	0.1g	$767.0	2023-09-16
Enamine	EN300-1993608-0.25g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	0.25g	$801.0	2023-09-16
Enamine	EN300-1993608-0.5g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	0.5g	$836.0	2023-09-16
Enamine	EN300-1993608-1.0g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	1g	$871.0	2023-05-31
Enamine	EN300-1993608-2.5g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	2.5g	$1707.0	2023-09-16
Enamine	EN300-1993608-5.0g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	5g	$2525.0	2023-05-31
Enamine	EN300-1993608-10.0g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	10g	$3746.0	2023-05-31
Enamine	EN300-1993608-1g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	1g	$871.0	2023-09-16
Enamine	EN300-1993608-5g	methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate	2228339-20-4	5g	$2525.0	2023-09-16

methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Additional information on methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate

Comprehensive Analysis of Methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate (CAS No. 2228339-20-4)

The compound methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate (CAS No. 2228339-20-4) is a specialized organic ester with significant applications in pharmaceutical intermediates and agrochemical synthesis. Its unique structural features, including the difluorophenyl and chloro substituents, make it a valuable building block in modern synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated compounds like methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate has surged, driven by the growing pharmaceutical and agrochemical sectors. The incorporation of fluorine atoms into organic molecules often enhances their bioavailability, metabolic stability, and binding affinity to target proteins. This explains why fluorinated intermediates are frequently searched in scientific databases and chemical marketplaces. The compound's CAS No. 2228339-20-4 serves as a crucial identifier for procurement and regulatory compliance.

From a synthetic perspective, methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate exhibits remarkable versatility. Its β-keto ester functionality allows for diverse transformations, including condensation reactions, cyclizations, and nucleophilic substitutions. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of heterocyclic compounds. The presence of both chloro and difluoro groups on the aromatic ring further expands its utility in cross-coupling reactions, a hot topic in contemporary organic chemistry.

Environmental and sustainability considerations are also shaping the discourse around compounds like methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthesis routes and biodegradable derivatives. The compound's potential applications in sustainable agriculture and low-impact pharmaceuticals align with global trends toward reducing carbon footprints. This makes it a subject of interest in life cycle assessment (LCA) studies and green manufacturing forums.

Analytical characterization of methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for industrial and research applications. The precise control of regioselectivity and stereochemistry during its synthesis is another area of active investigation, reflecting broader interests in precision synthesis and molecular design.

In conclusion, methyl 3-(2-chloro-3,6-difluorophenyl)-3-oxopropanoate (CAS No. 2228339-20-4) represents a compelling case study in the intersection of structural complexity, synthetic utility, and industrial relevance. Its role in advancing medicinal chemistry and agrochemical innovation continues to attract attention from academia and industry alike. As research progresses, this compound is likely to feature prominently in discussions about next-generation functional materials and targeted molecular therapies.